
H-Tyr-Pro-Ala-NH2: A Technical Guide to a
Bioactive Tripeptide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: H-Tyr-Pro-Ala-NH2

Cat. No.: B527061

Get Quote

Abstract
This technical guide provides a comprehensive overview of the synthetic tripeptide H-Tyr-Pro-
Ala-NH2, also known as Tyrosine-Proline-Alaninamide. Designed for researchers, chemists,

and drug development professionals, this document details the peptide's core chemical and

physical properties, outlines robust protocols for its synthesis, purification, and characterization,

and discusses its known biological activities and handling procedures. By integrating

established methodologies with the underlying scientific principles, this guide serves as an

essential resource for the effective application of H-Tyr-Pro-Ala-NH2 in a laboratory setting.

Chemical Identity and Physicochemical Properties
H-Tyr-Pro-Ala-NH2 is a tripeptide amide composed of the amino acid sequence L-Tyrosine, L-

Proline, and L-Alanine, with a C-terminal amide group. The presence of the phenolic side chain

of Tyrosine, the rigid cyclic structure of Proline, and the small, nonpolar Alanine residue confer

specific conformational and functional characteristics to the molecule.

The structure of H-Tyr-Pro-Ala-NH2 is as follows:

Table 1: Core Physicochemical Properties of H-Tyr-Pro-Ala-NH2
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Property Value Source / Method

IUPAC Name

(S)-2-((S)-1-((S)-2-amino-3-(4-

hydroxyphenyl)propanoyl)pyrro

lidine-2-

carboxamido)propanamide

IUPAC Nomenclature

Sequence Tyr-Pro-Ala-NH2 Standard Abbreviation

Molecular Formula C17H24N4O4 Calculated

Molecular Weight 348.40 g/mol Calculated[1]

CAS Number 130755-46-9 Registry Number

Appearance
White to off-white lyophilized

powder
General Observation

Purity (Typical)
≥95% (as determined by

HPLC)
Vendor Specification

Solubility

Soluble in water. TFA salts

enhance solubility in aqueous

solutions.[2]

Experimental Observation

Note: The exact molecular weight can vary slightly depending on the presence of counterions,

such as trifluoroacetate (TFA), which is often a remnant from HPLC purification.[2]

Synthesis and Purification Workflow
The synthesis of H-Tyr-Pro-Ala-NH2 is most efficiently achieved through Fmoc-based Solid-

Phase Peptide Synthesis (SPPS). This methodology allows for the stepwise addition of amino

acids to a growing peptide chain anchored to a solid resin support, ensuring high yields and

simplifying the removal of excess reagents.

Principle of Fmoc-SPPS
Fmoc-SPPS relies on the use of the base-labile 9-fluorenylmethyloxycarbonyl (Fmoc) group to

protect the α-amino group of the incoming amino acid. The synthesis cycle involves:
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Deprotection: Removal of the Fmoc group from the resin-bound amino acid using a mild

base (e.g., piperidine).

Activation & Coupling: Activation of the carboxyl group of the next Fmoc-protected amino

acid and its subsequent coupling to the newly freed N-terminus.

Repetition: The cycle is repeated until the desired peptide sequence is assembled.

Cleavage & Deprotection: The completed peptide is cleaved from the resin, and all side-

chain protecting groups are removed simultaneously using a strong acid cocktail (e.g.,

trifluoroacetic acid).

Experimental Protocol: Synthesis of H-Tyr-Pro-Ala-NH2
This protocol describes the manual synthesis on a Rink Amide resin, which directly yields a C-

terminal amide upon cleavage.

Materials:

Rink Amide MBHA resin

Fmoc-Ala-OH, Fmoc-Pro-OH, Fmoc-Tyr(tBu)-OH

Coupling Reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium

hexafluorophosphate), HOBt (Hydroxybenzotriazole)

Activation Base: DIPEA (N,N-Diisopropylethylamine)

Deprotection Reagent: 20% Piperidine in DMF (N,N-Dimethylformamide)

Solvents: DMF, DCM (Dichloromethane)

Cleavage Cocktail: 95% TFA, 2.5% Water, 2.5% TIS (Triisopropylsilane)

Procedure:

Resin Preparation: Swell the Rink Amide resin in DMF for 30 minutes.

First Amino Acid Coupling (Alanine):
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Deprotect the resin by treating with 20% piperidine/DMF (2 x 10 min). Wash thoroughly

with DMF.

In a separate vessel, pre-activate Fmoc-Ala-OH (3 eq) with HBTU/HOBt (3 eq) and DIPEA

(6 eq) in DMF for 5 minutes.

Add the activated amino acid solution to the resin and couple for 2 hours. Wash with DMF

and DCM.

Second Amino Acid Coupling (Proline):

Repeat the deprotection step as above.

Couple pre-activated Fmoc-Pro-OH (3 eq) for 2 hours. Wash.

Third Amino Acid Coupling (Tyrosine):

Repeat the deprotection step.

Couple pre-activated Fmoc-Tyr(tBu)-OH (3 eq) for 2 hours. The tert-Butyl (tBu) group

protects the hydroxyl function of the Tyrosine side chain. Wash.

Final Deprotection: Remove the terminal Fmoc group with 20% piperidine/DMF. Wash

thoroughly with DMF, DCM, and methanol, then dry the resin under vacuum.

Cleavage and Global Deprotection:

Treat the dried resin with the cleavage cocktail for 2-3 hours at room temperature.

Filter the resin and collect the filtrate.

Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

Dry the crude peptide pellet under vacuum.

Purification by Reverse-Phase HPLC
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The crude peptide must be purified to remove truncated sequences, deletion sequences, and

residual scavengers from the cleavage step. Reverse-Phase High-Performance Liquid

Chromatography (RP-HPLC) is the standard method.

Protocol:

System: Preparative HPLC system with a UV detector.

Column: C18 stationary phase column.

Mobile Phase A: 0.1% TFA in Water.

Mobile Phase B: 0.1% TFA in Acetonitrile.

Procedure:

Dissolve the crude peptide in a minimal amount of Mobile Phase A.

Inject the sample onto the equilibrated C18 column.

Elute the peptide using a linear gradient of Mobile Phase B (e.g., 5% to 55% B over 30

minutes).

Monitor the elution profile at 214 nm and 280 nm (for the Tyrosine residue).[3]

Collect fractions corresponding to the main peak.

Analyze fractions for purity by analytical HPLC and for identity by mass spectrometry.

Pool the pure fractions and lyophilize to obtain the final product as a white, fluffy powder.

Synthesis and Purification Workflow Diagram

Solid-Phase Synthesis Cleavage & Precipitation Purification & Final Product

Rink Amide Resin Fmoc Deprotection
(Piperidine) Couple Fmoc-Ala-OH Fmoc Deprotection Couple Fmoc-Pro-OH Fmoc Deprotection Couple Fmoc-Tyr(tBu)-OH Final Fmoc Removal Cleavage from Resin

(TFA Cocktail) Precipitate in Ether RP-HPLC Purification
(C18 Column) Lyophilization Pure H-Tyr-Pro-Ala-NH2
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Click to download full resolution via product page

Caption: Fmoc-SPPS and purification workflow for H-Tyr-Pro-Ala-NH2.

Analytical Characterization
To ensure the identity, purity, and structural integrity of the synthesized peptide, a combination

of analytical techniques is required. This self-validating system confirms the success of the

synthesis and purification steps.

Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight of the peptide. Electrospray

Ionization (ESI) is a common technique for peptide analysis.

Expected Results:

Technique: ESI-MS

Mode: Positive Ion

Calculated Monoisotopic Mass: 348.18 g/mol

Expected Ion: [M+H]⁺

Expected m/z: 349.19

Analysis by tandem MS (MS/MS) can further confirm the sequence by analyzing the

fragmentation pattern (b- and y-ions) of the parent ion.[4]

Nuclear Magnetic Resonance (¹H NMR) Spectroscopy
¹H NMR provides detailed structural information, confirming the presence of specific amino acid

residues and the integrity of the peptide backbone.[5]

Expected Characteristic Chemical Shifts (in D₂O, approximate δ in ppm):

Tyrosine (Tyr):
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Aromatic protons (C₆H₄): ~6.8-7.2 ppm (two doublets)

β-CH₂ protons: ~2.8-3.1 ppm

α-CH proton: ~4.0-4.3 ppm

Proline (Pro):

Ring protons (CH₂): ~1.8-2.2 ppm and ~3.5-3.8 ppm

α-CH proton: ~4.1-4.4 ppm

Alanine (Ala):

β-CH₃ protons: ~1.3-1.5 ppm (doublet)

α-CH proton: ~4.0-4.2 ppm

The integration of these signals should correspond to the number of protons in each

environment, providing quantitative confirmation of the structure.[6]

Table 2: Summary of Analytical Characterization Data

Technique Parameter Expected Value Purpose

Analytical RP-HPLC Retention Time Single major peak
Purity Assessment

(>95%)

ESI-MS [M+H]⁺ m/z 349.19 Identity Confirmation

¹H NMR
Chemical Shifts &

Integration

Consistent with

structure
Structural Verification

Biological Activity and Potential Applications
While H-Tyr-Pro-Ala-NH2 is primarily a research peptide, peptides containing the Tyr-Pro motif

have been investigated for various biological activities. The N-terminal Tyrosine residue is

significant, as its phenolic side chain can participate in hydrogen bonding and electron-proton

transfer reactions, which is critical in many enzymatic processes.[7] The Proline residue
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induces a rigid kink in the peptide backbone, which can be crucial for receptor binding and

conferring resistance to proteolytic degradation.[8][9]

Studies on similar short peptides suggest potential applications in areas such as:

Antioxidant Activity: Peptides containing Tyrosine have shown potential to scavenge free

radicals.[10][11]

Enzyme Inhibition: The specific conformation may allow it to act as a competitive inhibitor for

certain proteases or other enzymes.

CNS Activity: Many short Proline-containing peptides are known to cross the blood-brain

barrier and exhibit neuromodulatory effects.

The precise mechanism of action for H-Tyr-Pro-Ala-NH2 is not extensively documented in

publicly available literature and remains an active area for research. Further investigation is

required to elucidate its specific biological targets and signaling pathways.

Handling, Storage, and Stability
Proper handling and storage are critical to maintain the integrity and activity of the peptide.[12]

Lyophilized Peptide
Long-term Storage: Store at -20°C or -80°C in a desiccated environment.[12] Avoid frost-free

freezers due to temperature cycling which can degrade the peptide.[12]

Short-term Storage: Can be stored at 4°C for short periods (less than a month).[12]

Handling: Before opening, allow the vial to warm to room temperature (approx. 20 minutes)

inside a desiccator.[12] This prevents condensation of atmospheric moisture, which can

initiate hydrolysis.[12]

Peptide in Solution
Reconstitution: For reconstitution, use sterile, distilled water or an appropriate buffer. For

hydrophobic peptides, a small amount of DMSO or acetonitrile may be required for initial

solubilization, followed by dilution with aqueous buffer.
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Stability: Peptide stability in solution is sequence-dependent and significantly lower than in

the lyophilized state.[9][13] Peptides are susceptible to degradation via hydrolysis, oxidation

(especially Tyrosine), and deamidation.[12]

Storage of Solutions: It is recommended to prepare fresh solutions for each experiment. If

storage is necessary, aliquot the solution into single-use vials to avoid repeated freeze-thaw

cycles and store at -20°C or -80°C. Solutions are typically stable for a few days at 4°C and

several weeks at -20°C.

Conclusion
H-Tyr-Pro-Ala-NH2 is a well-defined tripeptide that can be reliably produced and characterized

using standard laboratory techniques. Its unique sequence, combining the functional Tyrosine

side chain with the conformational rigidity of Proline, makes it a valuable tool for biochemical

and pharmacological research. This guide provides the foundational knowledge and practical

protocols necessary for scientists to synthesize, purify, and utilize this peptide with confidence,

ensuring the integrity and reproducibility of their experimental results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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